Cas no 480439-49-4 (PSS-(2 3-PROPANEDIOL)PROPOXY-HEPTAISOBU&)

• Product Name: PSS-(2 3-PROPANEDIOL)PROPOXY-HEPTAISOBU&
• CAS No: 480439-49-4
• MF: C₃₄H₇₆O₁₅Si₈
• MW: 949.642259597778
• MDL: MFCD03427220
• CID: 931740
• PubChem ID: 329758173
• Update Time: 2025-07-12

PSS-(2 3-PROPANEDIOL)PROPOXY-HEPTAISOBU& Chemical and Physical Properties

Names and Identifiers

• PSS-(2 3-PROPANEDIOL)PROPOXY-HEPTAISOBU&
• 1,2-PropaneDiolIsobutyl POSS
• AC1N8M4T
• PSS-(2,3-PROPANEDIOL)PROPOXY-HEPTAISOBUTYL SUBSTITUTED
• MFCD03427220
• SCHEMBL13204605
• DTXSID90402175
• 3-[3-[3,5,7,9,11,13,15-Heptakis(2-methylpropyl)-2,4,6,8,10,12,14,16,17,18,19,20-dodecaoxa-1,3,5,7,9,11,13,15-octasilapentacyclo[9.5.1.13,9.15,15.17,13]icosan-1-yl]propoxy]propane-1,2-diol
• 480439-49-4
• Heptakis(isobutyl)(1,2-dihydroxypropyloxypropyl)silsesquioxane

• MDL： MFCD03427220
• Inchi： InChI=1S/C34H76O16Si8/c1-27(2)20-51-39-52(21-28(3)4)42-55(24-31(9)10)44-53(40-51,22-29(5)6)46-57(26-33(13)14)47-54(41-51,23-30(7)8)45-56(43-52,25-32(11)12)49-58(48-55,50-57)38-17-15-16-37-19-34(36)18-35/h27-36H,15-26H2,1-14H3
• InChI Key： DXYPXQNYEYJHJT-UHFFFAOYSA-N
• SMILES： CC(C)C[Si]12O[Si]3(CC(C)C)O[Si]4(CC(C)C)O[Si](CC(C)C)(O1)O[Si]5(CC(C)C)O[Si](CC(C)C)(O2)O[Si](CC(C)C)(O3)O[Si](OCCCOCC(CO)O)(O4)O5

Computed Properties

• Exact Mass: 948.334
• Monoisotopic Mass: 948.334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 58
• Rotatable Bond Count: 22
• Complexity: 1180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 160A^2

Experimental Properties

• Melting Point: 117-123 °C (lit.)
• Solubility: acetone: soluble
• PSA: 160.45000
• LogP: 7.11670

PSS-(2 3-PROPANEDIOL)PROPOXY-HEPTAISOBU& Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3